Cas no 2228606-27-5 (2,2-difluoro-2-(4-methoxy-3-nitrophenyl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(4-methoxy-3-nitrophenyl)ethan-1-amine
• CAS No: 2228606-27-5
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 5993504
• PubChem ID: 165852785
• Update Time: 2025-05-21

2,2-difluoro-2-(4-methoxy-3-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(4-methoxy-3-nitrophenyl)ethan-1-amine
• EN300-1948303
• 2228606-27-5

• Inchi： 1S/C9H10F2N2O3/c1-16-8-3-2-6(9(10,11)5-12)4-7(8)13(14)15/h2-4H,5,12H2,1H3
• InChI Key： LAMOHLCHOPUAED-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC(=C(C=1)[N+](=O)[O-])OC)F

Computed Properties

• Exact Mass: 232.06594851g/mol
• Monoisotopic Mass: 232.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.1Ų

Additional information on 2,2-difluoro-2-(4-methoxy-3-nitrophenyl)ethan-1-amine

Introduction to CAS No 2228606-27-5: 2,2-Difluoro-2-(4-Methoxy-3-Nitrophenyl)Ethan-1-Amine

The compound with CAS No 2228606-27-5, commonly referred to as 2,2-difluoro-..., is a highly specialized organic chemical. Its full name is ..., which indicates its structural composition. This compound belongs to the class of amines and features a unique combination of functional groups that contribute to its distinctive chemical properties.

The synthesis of this compound involves a series of intricate chemical reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The use of fluorine atoms in the molecule plays a significant role in modulating its electronic properties, making it an interesting candidate for various applications.

One of the most notable aspects of this compound is its biological activity. Studies have shown that it exhibits potential as a lead compound in drug discovery programs. Its ability to interact with specific biological targets has been explored in recent research, particularly in the context of therapeutic applications. The presence of the methoxy and nitro groups on the aromatic ring enhances its pharmacokinetic properties, making it a promising candidate for further investigation.

In terms of industrial applications, this compound has found utility in specialized chemical processes. Its unique reactivity makes it suitable for use as an intermediate in the synthesis of more complex molecules. Recent developments in green chemistry have also highlighted its potential for environmentally friendly production methods, aligning with current trends toward sustainable chemical manufacturing.

The structural elucidation and characterization of this compound have been made possible through advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods provide critical insights into its molecular structure and purity, ensuring that it meets the highest standards for both research and industrial use.

Looking ahead, ongoing research is focused on expanding the understanding of this compound's properties and potential applications. Collaborative efforts between academic institutions and industry are paving the way for innovative uses in fields ranging from pharmaceuticals to materials science. As our knowledge of this compound continues to grow, so too does its potential impact on various sectors of the chemical industry.